Cas no 1156825-66-9 (2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one
• CAS No: 1156825-66-9
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5073492
• Update Time: 2026-03-01

2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one
• 2-chloro-1-(2-ethylmorpholin-4-yl)ethanone
• Z1562122818
• 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one

• Inchi： 1S/C8H14ClNO2/c1-2-7-6-10(3-4-12-7)8(11)5-9/h7H,2-6H2,1H3
• InChI Key： QRXDPRNAEJRKPQ-UHFFFAOYSA-N
• SMILES： ClCC(N1CCOC(CC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5

Additional information on 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one

Comprehensive Overview of 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one (CAS No. 1156825-66-9)

2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one (CAS No. 1156825-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a morpholine derivative, is characterized by its chloroacetyl and ethylmorpholine functional groups, which contribute to its reactivity and potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block in the synthesis of complex molecules, particularly in the development of bioactive compounds and small-molecule inhibitors.

The growing interest in 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one is driven by its versatility in organic synthesis. Its molecular structure allows for selective modifications, making it a valuable intermediate in the creation of heterocyclic compounds. Recent studies highlight its potential in medicinal chemistry, where it serves as a precursor for designing targeted therapies. For instance, its morpholine ring is a common motif in drugs targeting central nervous system (CNS) disorders, while the chloroacetyl group enables cross-coupling reactions essential for peptide conjugation and proteomics research.

In the context of green chemistry, 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one has been evaluated for its compatibility with sustainable synthesis methods. Researchers are optimizing its production using catalytic processes to minimize waste and energy consumption. This aligns with the broader industry trend toward eco-friendly chemical manufacturing, a topic frequently searched by professionals in pharmaceutical R&D and industrial chemistry. The compound’s stability under mild conditions further enhances its appeal for large-scale applications.

Another area of exploration is the compound’s potential in agrochemical innovation. Its structural features are being investigated for the development of crop protection agents, particularly those with low environmental impact. This resonates with current discussions on precision agriculture and sustainable pest control, which dominate searches in agricultural chemistry forums. The ethylmorpholine moiety may contribute to improved systemic activity in plants, a key consideration for next-generation agrochemical formulations.

From an analytical chemistry perspective, 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one presents interesting challenges and opportunities. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize its purity and stability, addressing common queries about quality control in fine chemical production. Its spectral data is often shared in open-access databases, supporting collaborative research efforts in cheminformatics and molecular modeling.

The commercial availability of 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one (CAS No. 1156825-66-9) has expanded in recent years, with suppliers emphasizing high-purity grades for research use. This reflects the demand from contract research organizations (CROs) and academic laboratories focusing on hit-to-lead optimization. Frequently asked questions (FAQs) about its storage conditions (ambient vs. refrigerated) and solubility profiles are addressed in technical datasheets, catering to both novice and experienced chemists.

Looking ahead, the trajectory of 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one research intersects with emerging trends like AI-driven drug discovery. Computational tools are being used to predict its ADMET properties, a hot topic in pharmacokinetic studies. Additionally, its role in click chemistry applications is under investigation, particularly for bioconjugation strategies in diagnostic probe development. These interdisciplinary connections underscore the compound’s relevance in modern life sciences.

In summary, 2-Chloro-1-(2-ethylmorpholin-4-yl)ethan-1-one (CAS No. 1156825-66-9) exemplifies the convergence of structural ingenuity and practical utility in contemporary chemistry. Its applications span drug design, sustainable synthesis, and agrochemical development, making it a compound of enduring interest. As research methodologies evolve, this morpholine derivative is poised to remain a focal point in discussions about molecular diversity and functional material innovation.